Cas no 2171729-01-2 (3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171729-01-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6190653
• PubChem ID: 165723744
• Update Time: 2025-08-05

3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2,3-dimethylbutyl)(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1523835
• 2171729-01-2

• Inchi： 1S/C26H32N2O5/c1-16(2)17(3)14-28(4)25(31)23(13-24(29)30)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,13-15H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： AFPVGNAZCCELKI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CC(C)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171729-01-2)

3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, a compound with the CAS number 2171729-01-2, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The intricate arrangement of functional groups within its molecular structure underscores its versatility and utility in various scientific endeavors.

The molecular structure of this compound features a series of well-defined functional groups, including carbamoyl and methoxycarbonyl moieties, which are pivotal in determining its chemical reactivity and biological activity. The presence of these groups not only enhances the compound's solubility and stability but also facilitates its interaction with biological targets. Specifically, the carbamoyl group is known for its role in forming hydrogen bonds and participating in enzyme inhibition mechanisms, while the methoxycarbonyl group contributes to the compound's ability to undergo various chemical transformations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it a promising candidate for such applications. For instance, studies have shown that compounds with similar structural motifs can exhibit potent inhibitory effects on key enzymes involved in disease progression.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of high-purity starting materials and advanced synthetic techniques ensures the formation of the desired product with minimal impurities. This meticulous approach is crucial for obtaining a compound that meets the stringent requirements of pharmaceutical applications.

One of the most intriguing aspects of 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to identify new therapeutic opportunities. Preliminary studies have suggested that this compound may exhibit inhibitory activity against several key enzymes implicated in disease mechanisms.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions between this compound and its biological targets. These computational approaches have provided valuable insights into the structural features that contribute to its binding affinity and specificity. By leveraging these tools, scientists can optimize the compound's design to enhance its efficacy and minimize potential side effects.

In addition to its pharmaceutical applications, 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has shown promise in research related to biochemical pathways and cellular processes. Its ability to interact with specific biological targets makes it a valuable tool for studying enzyme mechanisms and receptor function. This has opened up new avenues for research in areas such as drug metabolism and signal transduction.

The development of novel analytical techniques has also played a crucial role in characterizing this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed information about its molecular structure and conformational dynamics. These insights are essential for understanding how the compound behaves in different environments and how it interacts with other molecules.

The future prospects for 3-(2,3-dimethylbutyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are promising, with ongoing research aimed at expanding its applications in drug development and biochemical studies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are expected to yield new insights into its potential therapeutic uses. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.